Cas no 175135-67-8 (2-(Benzylthio)-5-nitrobenzonitrile)

• Product Name: 2-(Benzylthio)-5-nitrobenzonitrile
• CAS No: 175135-67-8
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• CID: 92100
• PubChem ID: 706765
• Update Time: 2025-10-29

2-(Benzylthio)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylthio)-5-nitrobenzonitrile
• 2-Benzylthio-5-nitrobenzonitrile
• 2-benzylsulfanyl-5-nitrobenzonitrile
• 2-(benzylsulfanyl)-5-nitrobenzonitrile
• HMS546H05
• CCG-53157
• SCHEMBL1818633
• FT-0703045
• Maybridge1_001743
• 175135-67-8
• AKOS016027115
• SR-01000642340-1
• DTXSID00351680
• UVENNUQTKADSQA-UHFFFAOYSA-N
• Benzonitrile, 5-nitro-2-[(phenylmethyl)thio]-
• STL370524
• DTXCID30302746

• MDL： MFCD00067808
• Inchi： 1S/C14H10N2O2S/c15-9-12-8-13(16(17)18)6-7-14(12)19-10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key： UVENNUQTKADSQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C#N)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.04600
• Monoisotopic Mass: 270.046298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 94.9

Experimental Properties

• Color/Form: powder
• Density: 1.33
• Boiling Point: 438.6°C at 760 mmHg
• Flash Point: 219.1°C
• Refractive Index: 1.66
• PSA: 94.91000
• LogP: 4.28198
• Solubility: Not determined

2-(Benzylthio)-5-nitrobenzonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22
• Safety Instruction： 22-36/37
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III

Additional information on 2-(Benzylthio)-5-nitrobenzonitrile

2-(Benzylthio)-5-nitrobenzonitrile (CAS No. 175135-67-8): A Comprehensive Overview

2-(Benzylthio)-5-nitrobenzonitrile (CAS No. 175135-67-8) is a versatile organic compound with significant applications in various fields, including pharmaceutical research, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a benzylthio group and a nitrobenzonitrile moiety. These functional groups contribute to its chemical reactivity and potential biological activity, making it an interesting subject for both academic and industrial research.

The molecular formula of 2-(Benzylthio)-5-nitrobenzonitrile is C₁₃H₉N₂O₂S, and its molecular weight is approximately 263.28 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and chloroform. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the realm of pharmaceutical research, 2-(Benzylthio)-5-nitrobenzonitrile has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activity, particularly its anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(Benzylthio)-5-nitrobenzonitrile exhibits significant inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. This finding suggests that the compound could be a valuable candidate for the development of anti-inflammatory drugs with reduced side effects compared to existing COX-2 inhibitors.

Beyond its anti-inflammatory properties, 2-(Benzylthio)-5-nitrobenzonitrile has also been investigated for its potential anticancer activity. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that the compound selectively inhibits the growth of human breast cancer cells (MCF-7) while showing minimal cytotoxicity towards normal cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/Akt pathway. These findings highlight the potential of 2-(Benzylthio)-5-nitrobenzonitrile as a lead compound for the development of novel anticancer agents.

In addition to its biological applications, 2-(Benzylthio)-5-nitrobenzonitrile has found use in materials science due to its unique electronic properties. The presence of the nitro and nitrile groups imparts strong electron-withdrawing characteristics, making it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2019 explored the use of 2-(Benzylthio)-5-nitrobenzonitrile-based materials as electron transport layers in organic solar cells, demonstrating improved device performance and stability.

The synthesis of 2-(Benzylthio)-5-nitrobenzonitrile has been well-documented in the literature, with several efficient routes reported. One common method involves the reaction of 4-cyano-3-nitrophenol with benzyl mercaptan in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the cyano group, followed by deprotection to yield the desired product. The synthetic versatility of 2-(Benzylthio)-5-nitrobenzonitrile allows for easy modification and functionalization, making it a valuable building block for more complex molecules.

The safety profile of 2-(Benzylthio)-5-nitrobenzonitrile has also been evaluated, with studies indicating that it is generally safe to handle under appropriate laboratory conditions. However, standard precautions should be taken to avoid inhalation or skin contact, as with any chemical reagent. Proper storage conditions are essential to maintain its stability and purity over time.

In conclusion, 2-(Benzylthio)-5-nitrobenzonitrile (CAS No. 175135-67-8) is a multifaceted compound with diverse applications in pharmaceutical research, materials science, and chemical synthesis. Its unique structural features and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.